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Compound of Interest

Compound Name: Diethyl nitromalonate

CAS No.: 603-67-8

Cat. No.: B1580795

Get Quote

Diethyl nitromalonate (CAS No. 603-67-8) is a valuable reagent in organic synthesis, serving

as a cornerstone for the introduction of nitroacetic acid functionalities and as a precursor in the

synthesis of complex molecules, including amino acids.[1] Its structure, featuring a central

carbon atom activated by two flanking ester groups and a strongly electron-withdrawing nitro

group, dictates its unique reactivity. A precise and unambiguous structural confirmation is

paramount for its effective use in multi-step synthetic pathways, ensuring reaction integrity and

final product purity.

This technical guide provides a comprehensive analysis of the key spectroscopic data for

Diethyl nitromalonate (C₇H₁₁NO₆, M.W. 205.17 g/mol ).[2] As a senior application scientist,

the following sections are structured not merely as a data repository, but as an interpretive

guide, explaining the causal relationships between the molecular structure and its spectral

output. We will delve into Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), providing both the data and the

rationale behind the experimental and interpretive approaches.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1580795#bc-rfq
https://www.benchchem.com/product/b1580795/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-a-versatile-synthetic-building-block
https://patents.google.com/patent/US2644838A/en
https://www.benchchem.com/product/b1580795/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-a-versatile-synthetic-building-block
https://www.chemscene.com/product/603-67-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy:
Probing the Core Structure
NMR spectroscopy is the most powerful tool for the definitive structural elucidation of organic

molecules in solution. For Diethyl nitromalonate, both ¹H and ¹³C NMR provide a detailed

map of the carbon-hydrogen framework.

¹H NMR Spectroscopy
The proton NMR spectrum is characterized by three distinct signals, each corresponding to the

chemically non-equivalent protons in the molecule. The presence of the electron-withdrawing

nitro and carbonyl groups significantly influences the chemical shifts, particularly of the alpha-

proton.

Diagram 1: Molecular Structure of Diethyl Nitromalonate

Caption: Structure of Diethyl Nitromalonate with proton environments labeled.

Table 1: Predicted ¹H NMR Spectroscopic Data for Diethyl Nitromalonate in CDCl₃

Label
Chemical
Shift (δ,
ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

Assignment

a ~ 5.5 - 5.8 Singlet (s) 1H N/A α-CH

b ~ 4.2 - 4.4 Quartet (q) 4H ~ 7.1 -O-CH₂-CH₃

c ~ 1.2 - 1.4 Triplet (t) 6H ~ 7.1 -O-CH₂-CH₃

Interpretation:

α-CH (a): The single proton on the alpha-carbon is flanked by three strongly electron-

withdrawing groups (two carbonyls, one nitro). This environment causes significant

deshielding, shifting its signal far downfield compared to a standard diethyl malonate (which

appears around 3.4 ppm).[3] Due to the absence of adjacent protons, it appears as a sharp

singlet.
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Ethyl Methylene Protons (-O-CH₂-) (b): These protons are adjacent to an ester oxygen,

which deshields them to the ~4.2-4.4 ppm region. They are split into a quartet by the three

neighboring methyl protons (n+1 = 3+1 = 4).

Ethyl Methyl Protons (-CH₃) (c): These terminal methyl protons are in a standard aliphatic

environment and appear furthest upfield. They are split into a triplet by the two neighboring

methylene protons (n+1 = 2+1 = 3).

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon atoms and

information about their electronic environment. Diethyl nitromalonate has four distinct carbon

environments.

Table 2: Predicted ¹³C NMR Spectroscopic Data for Diethyl Nitromalonate in CDCl₃

Chemical Shift (δ, ppm) Assignment Rationale

~ 162 - 165 C=O

Carbonyl carbons of the ester

groups, appearing in the

typical downfield region for

esters.

~ 85 - 90 α-CH

The alpha-carbon is

significantly deshielded and

shifted downfield by the

directly attached nitro group.

~ 62 - 64 -O-CH₂-CH₃

Methylene carbons bonded to

the electron-withdrawing ester

oxygen.

~ 13 - 15 -O-CH₂-CH₃

Terminal methyl carbons,

appearing in the typical upfield

aliphatic region.

Experimental Protocol for NMR Data Acquisition
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural confirmation.
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Methodology:

Sample Preparation: Dissolve approximately 10-20 mg of Diethyl nitromalonate in ~0.7 mL

of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an

internal standard.

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition:

Acquire the spectrum at a probe temperature of 25 °C.

Use a standard pulse sequence with a 30-degree pulse angle and a relaxation delay of 1-

2 seconds.

Typically, 16-32 scans are sufficient to achieve an excellent signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.

A longer relaxation delay (e.g., 2-5 seconds) may be required.

A larger number of scans (e.g., 1024 or more) will be necessary due to the low natural

abundance of the ¹³C isotope.

Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier

transform. Phase and baseline correct the resulting spectrum and calibrate the chemical shift

scale to the TMS signal at 0.00 ppm.

Causality Behind Choices:

Solvent (CDCl₃): It is a standard, relatively inert solvent that dissolves a wide range of

organic compounds and provides a clean spectral window.

Internal Standard (TMS): TMS is chemically inert, volatile (for easy removal), and provides a

single sharp signal at a defined point (0.00 ppm), allowing for accurate calibration of the

chemical shift axis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1580795/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-a-versatile-synthetic-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is a rapid and effective method for identifying the key functional groups within

a molecule. The spectrum of Diethyl nitromalonate is dominated by strong absorptions

corresponding to the carbonyl and nitro groups.

Table 3: Key IR Absorption Bands for Diethyl Nitromalonate

Frequency Range (cm⁻¹) Vibration Type Functional Group

2980 - 3000 C-H Stretch (sp³) Alkyl groups

~ 1760 C=O Stretch Ester Carbonyl

~ 1560 N=O Asymmetric Stretch Nitro Group

~ 1370 N=O Symmetric Stretch Nitro Group

1200 - 1300 C-O Stretch Ester Linkage

Interpretation: The most diagnostic peaks are the extremely strong carbonyl (C=O) stretch

around 1760 cm⁻¹ and the two strong nitro (N=O) stretches. The presence of these three

intense bands provides compelling evidence for the compound's identity. The C-O ester stretch

and aliphatic C-H stretches confirm the presence of the ethyl ester moieties.

Experimental Protocol for IR Data Acquisition
Objective: To identify the characteristic functional groups of Diethyl nitromalonate.

Methodology:

Sample Preparation: As Diethyl nitromalonate is a liquid, the simplest method is to prepare

a neat (thin film) sample. Place one drop of the liquid between two polished sodium chloride

(NaCl) or potassium bromide (KBr) salt plates. Gently press the plates together to form a thin

capillary film.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.
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Data Acquisition:

First, acquire a background spectrum of the empty salt plates to subtract any atmospheric

(CO₂, H₂O) or plate-related absorptions.

Place the prepared sample in the spectrometer's sample holder.

Acquire the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

Data Processing: The instrument software will automatically ratio the sample spectrum

against the background spectrum to produce the final transmittance or absorbance

spectrum.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides the exact molecular weight and crucial structural information

through the analysis of fragmentation patterns. Electron Ionization (EI) is a common technique

that imparts high energy, leading to predictable bond cleavages.

Expected Molecular Ion:

Molecular Formula: C₇H₁₁NO₆

Exact Mass: 205.0586 g/mol [4]

Molecular Ion Peak [M]⁺•: m/z = 205

Diagram 2: Proposed Key Fragmentation Pathway for Diethyl Nitromalonate

[C₇H₁₁NO₆]⁺•
m/z = 205

(Molecular Ion)

[C₅H₆NO₄]⁺
m/z = 160- •OC₂H₅ (45)

[C₇H₁₁O₄]⁺
m/z = 159

- •NO₂ (46)

[C₄H₄NO₂]⁺
m/z = 102

- C₂H₂O₂ (58)

[C₂H₅]⁺
m/z = 29

- C₅H₆O₄ (130)
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Caption: Major fragmentation routes for Diethyl Nitromalonate under EI-MS.

Table 4: Major Ions in the Mass Spectrum of Diethyl Nitromalonate

m/z Proposed Fragment Ion Loss from Parent Ion

205 [O₂NCH(COOC₂H₅)₂]⁺• Molecular Ion [M]⁺•

160 [M - OC₂H₅]⁺
Loss of an ethoxy radical

(•OC₂H₅)

159 [M - NO₂]⁺ Loss of a nitro radical (•NO₂)

103 [CH(COOC₂H₅)]⁺ Loss of •NO₂ and •OC₂H₅

75 [COOC₂H₅]⁺ Ethyl carboxylate cation

29 [C₂H₅]⁺
Ethyl cation, a common and

often abundant fragment

Interpretation: The mass spectrum is expected to show a discernible molecular ion peak at m/z

205. The fragmentation pattern is driven by the cleavage of the weakest bonds and the

formation of stable fragments. The most characteristic cleavages are the loss of an ethoxy

radical (m/z 160) and the loss of the nitro radical (m/z 159).[5] The presence of a prominent

peak at m/z 29 ([C₂H₅]⁺) is also highly indicative of the ethyl ester groups.[4]

Experimental Protocol for Mass Spectrometry Data
Acquisition
Objective: To confirm the molecular weight and analyze the fragmentation pattern.

Methodology:

Sample Introduction: For a volatile liquid like Diethyl nitromalonate, Gas Chromatography-

Mass Spectrometry (GC-MS) is ideal. Inject a dilute solution (e.g., in ethyl acetate or

dichloromethane) into the GC. The GC will separate the compound from the solvent and any

impurities before it enters the mass spectrometer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1580795/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-a-versatile-synthetic-building-block
https://www.benchchem.com/product/b1580795/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-a-versatile-synthetic-building-block
https://www.mdpi.com/1420-3049/4/3/62
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-nitromalonate
https://www.benchchem.com/product/b1580795/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-a-versatile-synthetic-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV. This high-energy

method ensures reproducible fragmentation patterns that are valuable for library matching

and structural interpretation.

Mass Analysis: Scan a mass range from m/z 20 to 250 using a quadrupole or time-of-flight

(TOF) mass analyzer.

Data Analysis: Identify the molecular ion peak. Analyze the lower mass fragments and

propose cleavage patterns to corroborate the assigned structure.

Conclusion: A Self-Validating Spectroscopic Profile
The combination of NMR, IR, and Mass Spectrometry provides a rigorous and self-validating

system for the characterization of Diethyl nitromalonate. ¹H and ¹³C NMR confirm the precise

connectivity of the carbon-hydrogen framework. IR spectroscopy provides rapid confirmation of

the essential ester and nitro functional groups. Finally, mass spectrometry validates the

molecular weight and reveals fragmentation patterns consistent with the proposed structure.

This multi-technique approach ensures the highest degree of confidence in the identity and

purity of this important synthetic intermediate, which is a critical requirement for researchers in

synthetic chemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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